N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide

• IUPAC Name: N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C23H26N4O3S/c1-3-4-14-27-21(15-24-22(29)18-10-12-19(30-2)13-11-18)25-26-23(27)31-16-20(28)17-8-6-5-7-9-17/h5-13H,3-4,14-16H2,1-2H3,(H,24,29)
• InChI Key: BXOOMOZVRJMCDE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H26N4O3S
• Molecular Weight: 438.5 g/mol

Description

Molecular Structure Analysis

The compound has a linear formula of C24H30N4OS and a molecular weight of 422.597. It contains a 1,2,4-triazole ring, which is a five-membered heterocycle with three nitrogen atoms and two carbon atoms.

Scientific Research Applications

Synthesis and Antimicrobial Activities

One significant area of application for triazole derivatives is in the development of antimicrobial agents. Research has demonstrated the synthesis of various triazole compounds and their efficacy in combating microbial diseases, including bacterial and fungal infections. For example, Desai, Rajpara, and Joshi (2013) synthesized a series of N-substituted 4-methoxybenzamides with a thiazole ring and tested them for antibacterial and antifungal activities, finding some compounds to be effective against Gram-positive and Gram-negative bacteria, as well as fungi (Desai, Rajpara, & Joshi, 2013). Such studies underscore the potential of triazole derivatives, including the compound , for antimicrobial applications.

Catalytic Activity and Chemical Synthesis

Triazole-based compounds also find applications in catalysis and chemical synthesis. Turek et al. (2014) explored palladium(II) complexes of triazole-based N-heterocyclic carbenes for their catalytic performance in Suzuki–Miyaura cross-coupling reactions. Their research revealed promising catalytic activity under relatively mild conditions, highlighting the utility of triazole derivatives in facilitating chemical transformations (Turek et al., 2014).

Enzyme Inhibition for Therapeutic Applications

Additionally, triazole derivatives have been investigated for their potential therapeutic applications, particularly in enzyme inhibition. Bekircan, Ülker, and Menteşe (2015) synthesized novel heterocyclic compounds derived from a triazole core and investigated their lipase and α-glucosidase inhibition, discovering compounds with notable anti-lipase and anti-α-glucosidase activities (Bekircan, Ülker, & Menteşe, 2015). This suggests that N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide could potentially be explored for similar biological activities.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. Sigma-Aldrich, a supplier of the compound, states that the buyer assumes responsibility to confirm the product’s identity and/or purity.